Cas no 39036-63-0 (1,2,4-Benzenetricarboxylic acid, 5-methyl-, trimethyl ester)

• Product Name: 1,2,4-Benzenetricarboxylic acid, 5-methyl-, trimethyl ester
• CAS No: 39036-63-0
• MF: C₁₃H₁₄O₆
• MW: 266.246664524078
• CID: 2666952
• Update Time: 2023-08-06

1,2,4-Benzenetricarboxylic acid, 5-methyl-, trimethyl ester Chemical and Physical Properties

Names and Identifiers

• MXOQJMRHFWMQDW-UHFFFAOYSA-N
• 1,2,4-Benzenetricarboxylic acid, 5-methyl-, trimethyl ester
• Trimethyl 5-methyl-1,2,4-benzenetricarboxylate #
• 5-Methyl-1,2,4-benzenetricarboxylic acid trimethyl ester

• Inchi： 1S/C13H14O6/c1-7-5-9(12(15)18-3)10(13(16)19-4)6-8(7)11(14)17-2/h5-6H,1-4H3
• InChI Key： MXOQJMRHFWMQDW-UHFFFAOYSA-N
• SMILES： O(C)C(C1C=C(C(=O)OC)C(C(=O)OC)=CC=1C)=O

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 19
• Rotatable Bond Count: 6
• Complexity: 364
• Topological Polar Surface Area: 78.9